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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529

In-Depth Technical Guide: C.l. Reactive Red 24:1

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Red 24:1 is a synthetic monoazo dye characterized by its reactive group, which
allows it to form covalent bonds with substrates. Primarily used in the textile industry for dyeing
cellulosic fibers, its potential biological activities and toxicological profile are of increasing
interest to the scientific community. This document provides a technical overview of its
molecular structure, weight, and known biological interactions based on available scientific
literature. It is important to note that, at present, research on C.I. Reactive Red 24:1 is limited,
particularly concerning its applications in drug development and its effects on specific cellular
signaling pathways.

Molecular Structure and Properties

C.l. Reactive Red 24:1 is a complex aromatic molecule. Its chemical identity and physical
properties are summarized below.
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Property Value Reference
C.I. Name Reactive Red 24:1

C.l. Number 18208:1

CAS Number 72829-25-5

Molecular Formula C27H19CIN7Na3010S3

Molecular Weight 802.10 g/mol

Chemical Class Monoazo Dye

Toxicological Data

The toxicological profile of C.l. Reactive Red 24:1 has been evaluated in a limited number of in

vitro studies. The primary focus of this research has been on its cytotoxic effects on human cell

lines.

Cell Line Assay Endpoint

Result Reference

Human
Keratinocytes Cytotoxicity IC50
(HaCaT)

155 pg/ml [1]

Human
Keratinocytes Cytotoxicity IC20
(HaCaT)

28 pg/mi [1]

These findings indicate that C.l. Reactive Red 24:1 can induce cytotoxic effects in human skin

cells. The IC50 value represents the concentration at which 50% of the cell population is

inhibited, while the IC20 value indicates the concentration causing a 20% inhibition.

Experimental Protocols

The following is a generalized methodology for assessing the in vitro cytotoxicity of C.I.

Reactive Red 24:1 based on published studies.
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Objective: To determine the cytotoxic potential of C.I. Reactive Red 24:1 on a human cell line.

Materials:

Human keratinocyte cell line (e.g., HaCaT)

Appropriate cell culture medium and supplements

C.l. Reactive Red 24:1

Sterile, tissue culture-treated plates (e.g., 96-well)

Assay for cell viability (e.g., protein content measurement, MTT assay)

Plate reader

Procedure:

Cell Culture: Human keratinocyte cells are cultured under standard conditions (e.g., 37°C,
5% CO2) in a suitable growth medium.

Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density
and allowed to adhere overnight.

Preparation of Dye Solutions: A stock solution of C.I. Reactive Red 24:1 is prepared in a
suitable solvent and serially diluted to obtain a range of test concentrations.

Cell Treatment: The culture medium is replaced with a medium containing the various
concentrations of C.l. Reactive Red 24:1. Control wells should contain the medium with the
solvent used for the dye.

Incubation: The treated cells are incubated for a specified period (e.g., 72 hours).

Viability Assessment: After incubation, cell viability is assessed using a standard method. For
instance, if using a protein content assay, the cells are lysed, and the total protein content is
measured, which is proportional to the number of viable cells.
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o Data Analysis: The results are expressed as a percentage of the control. The IC50 and 1C20
values are calculated from the dose-response curve.

Logical Workflow for Cytotoxicity Assessment

The following diagram illustrates the general workflow for assessing the in vitro cytotoxicity of a
compound like C.l. Reactive Red 24:1.

Workflow for In Vitro Cytotoxicity Testing of C.l. Reactive Red 24:1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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